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Compound of Interest

Compound Name: D-ornithine

Cat. No.: B1583779 Get Quote

Essential Safety and Handling Guide for D-
Ornithine
This guide provides comprehensive safety and logistical information for handling D-ornithine in

a laboratory setting. Adherence to these procedures is crucial for ensuring the safety of all

personnel and maintaining a secure research environment.

Personal Protective Equipment (PPE)
The following personal protective equipment is recommended when handling D-ornithine to

minimize exposure and ensure personal safety.[1][2]
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PPE Component Specification Purpose

Eye Protection

Chemical safety goggles or

glasses conforming to OSHA's

29 CFR 1910.133 or European

Standard EN166.[3][4]

Protects eyes from dust

particles and potential

splashes.

Hand Protection
Appropriate chemical-resistant

gloves (e.g., nitrile).

Prevents direct skin contact

with the compound.[3][4]

Body Protection
Laboratory coat or other

suitable protective clothing.

Protects skin and personal

clothing from contamination.[3]

[4]

Respiratory Protection

Generally not required under

normal use with adequate

ventilation.[3] If dust formation

is likely, a NIOSH-approved

N95 respirator or particle filter

is recommended.[5][6]

Minimizes the inhalation of

airborne particles.

Operational Plan for Handling D-Ornithine
A systematic workflow is essential for the safe handling of D-ornithine from receipt to storage.

Pre-Handling
Handling

Post-Handling

Receiving:
Inspect container for damage.

Storage:
Store in a cool, dry, well-ventilated area in a tightly sealed container. [1, 4]

Work Area Preparation:
Ensure adequate ventilation. [4, 5]
Designate a specific handling area.

Don PPE:
Wear recommended eye protection, gloves, and lab coat.

Weighing & Handling:
Handle as a powder solid. [1]
Avoid generating dust. [1, 5]

Avoid contact with skin, eyes, and clothing. [1]

Decontamination:
Clean the work area and any equipment used.

Hand Washing:
Wash hands thoroughly after handling. [4, 5]

Waste Segregation:
Collect all waste in a designated, labeled container for proper disposal.
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Caption: Operational Workflow for Handling D-Ornithine.

Procedural Steps:
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Pre-Handling:

Receiving: Upon receipt, inspect the container for any signs of damage or leakage.

Storage: Store the container in a cool, dry, and well-ventilated place.[3][6] Ensure the

container is tightly closed to prevent contamination and moisture absorption.[3]

Handling:

Ventilation: Always handle D-ornithine in a well-ventilated area or under a chemical fume

hood to minimize inhalation exposure.[4][6]

PPE: Before handling, put on all required personal protective equipment as detailed in the

table above.

Dispensing: D-ornithine is a white, odorless powder.[3] When weighing or transferring the

powder, do so carefully to avoid creating dust.[3][4] Avoid direct contact with skin, eyes,

and clothing.[3]

Hygiene: Do not eat, drink, or smoke in the area where D-ornithine is being handled.[6]

Post-Handling:

Cleaning: Thoroughly clean the work surfaces and any equipment used during the

process.

Hand Washing: Wash your hands thoroughly with soap and water after handling is

complete.[4][6]

Waste: Segregate all contaminated materials, including gloves, wipes, and empty

containers, for proper disposal.

Disposal Plan
Proper disposal of D-ornithine and associated contaminated materials is critical to prevent

environmental contamination and ensure regulatory compliance.
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Waste Collection

Disposal Procedure

Excess Chemical:
Collect unused D-ornithine in a suitable, labeled container.

Environmental Precaution:
Do not release into the environment or sewer systems. [1]

Contaminated PPE:
Place used gloves, gowns, etc., in a designated, labeled hazardous waste bag.

Contaminated Labware:
Collect pipette tips, glassware, etc., in a labeled, puncture-resistant container.

Professional Disposal:
Arrange for disposal through a licensed hazardous material disposal company. [12]

Regulatory Compliance:
Ensure all local, state, and federal disposal regulations are followed. [12]
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Caption: Disposal Workflow for D-Ornithine Waste.

Disposal Guidelines:

Waste Segregation: Collect excess D-ornithine and any materials contaminated during

handling (e.g., gloves, wipes, pipette tips) in separate, clearly labeled, and sealed

containers.

Environmental Protection: Do not allow the material to be released into the environment.[3]

Regulatory Compliance: Dispose of the waste in accordance with all applicable federal,

state, and local environmental regulations. It is recommended to use a licensed professional

waste disposal service.[7]

First Aid and Emergency Procedures
In the event of exposure, follow these immediate first-aid measures:

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[3][4] Seek medical attention.
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Skin Contact: Immediately wash the affected area with plenty of soap and water for at least

15 minutes while removing contaminated clothing.[3][4] Get medical attention if irritation

develops.

Inhalation: Move the exposed individual to fresh air.[3][4] If breathing is difficult, provide

oxygen. If symptoms persist, seek medical attention.

Ingestion: Do not induce vomiting. Clean the mouth with water and then drink plenty of water.

[3] Seek medical attention if you feel unwell.

Spills: In case of a spill, wear appropriate PPE, sweep up the solid material, and place it in a

suitable container for disposal.[3] Avoid generating dust during cleanup.[4] Ensure the area is

well-ventilated.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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